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An In-Depth Technical Guide to the Physical Properties of 2-(Benzyloxy)-6-bromopyridine

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the key physical properties of 2-
(Benzyloxy)-6-bromopyridine, a crucial building block in synthetic organic chemistry.

Targeted at researchers, scientists, and professionals in drug development, this document

delves into the theoretical and practical aspects of determining its melting and boiling points,

which are critical indicators of purity and identity.

Introduction: The Significance of 2-(Benzyloxy)-6-
bromopyridine
2-(Benzyloxy)-6-bromopyridine (CAS No: 117068-71-0) is a halogenated and ether-

functionalized pyridine derivative.[1][2] Its structure, featuring a reactive bromine atom and a

versatile benzyloxy group, makes it a valuable intermediate in the synthesis of more complex

molecules, particularly in the fields of medicinal chemistry and materials science. The bromine

atom is especially useful for forming new carbon-carbon bonds through cross-coupling

reactions.[3] Accurate characterization of its physical properties is paramount for its effective

use in synthesis, ensuring reproducibility and the desired outcome of chemical reactions. This

guide focuses on two fundamental physical constants: the melting point and the boiling point.
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The fundamental physical and chemical characteristics of 2-(Benzyloxy)-6-bromopyridine are

summarized below. These values are essential for handling, storage, and application in a

laboratory setting.

Property Value Source(s)

CAS Number 117068-71-0 [1][4][5][6]

Molecular Formula C₁₂H₁₀BrNO [1][4][5][6]

Molecular Weight 264.12 g/mol [1][4][5]

Appearance
White to light yellow powder or

lump
[1][4]

Melting Point 13-15 °C [1][4]

Boiling Point 338.6 ± 27.0 °C (Predicted) [1][4]

Density 1.438 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 36 °C [1][4]

Note: Values for boiling point and density are computationally predicted and should be

confirmed by experimental analysis for critical applications.

In-Depth Analysis of the Melting Point
The melting point is one of the most critical physical properties used to assess the purity of a

crystalline solid.[7] For a pure compound, the melting range—the span between the

temperature at which the first crystal melts and the temperature at which the last crystal

disappears—is typically sharp, often within a 0.5-1.0 °C range.[8][9] The presence of even

small amounts of miscible impurities will typically cause a depression of the melting point and a

broadening of the melting range.[8][10]

Reported Melting Point of 2-(Benzyloxy)-6-
bromopyridine
The reported melting point for 2-(Benzyloxy)-6-bromopyridine is 13-15 °C.[1][4] This low

melting point indicates that the compound may exist as a waxy solid or even a supercooled
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liquid at or near standard room temperature, necessitating refrigerated storage to maintain its

solid form.

Experimental Protocol for Melting Point Determination
The following protocol outlines the determination of the melting point using a standard capillary

melting point apparatus (e.g., Mel-Temp). This method ensures accuracy through controlled

heating.

Methodology:

Sample Preparation:

Place a small amount of 2-(Benzyloxy)-6-bromopyridine on a clean, dry watch glass.

If the sample is in lumps, gently crush it into a fine powder using a spatula or mortar and

pestle.[10]

Tap the open end of a capillary tube into the powder to collect a small amount of the

sample.

Invert the tube and tap it gently on a hard surface to pack the sample into the bottom,

aiming for a sample height of 2-3 mm.[10]

Initial Rapid Determination (Optional but Recommended):

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the sample at a rapid rate (e.g., 5-10 °C per minute) to quickly find an approximate

melting range.[10] This prevents spending excessive time on the precise measurement.

Accurate Melting Point Determination:

Allow the apparatus to cool to at least 15-20 °C below the approximate melting point

observed in the rapid run.[8][10]

Insert a new, freshly prepared capillary tube with the sample.
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Heat the block rapidly until the temperature is about 15-20 °C below the expected melting

point.

Reduce the heating rate to a slow and steady 1-2 °C per minute to ensure thermal

equilibrium between the sample, the heating block, and the thermometer.

Record T₁: The temperature at which the first drop of liquid appears.

Record T₂: The temperature at which the last crystal of the solid melts completely.

The melting range is reported as T₁ - T₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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